(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]acetamide
• InChI: InChI=1S/C16H18N4O6S2/c1-26-7-6-19-11-3-2-10(28(17,24)25)8-12(11)27-16(19)18-13(21)9-20-14(22)4-5-15(20)23/h2-3,8H,4-7,9H2,1H3,(H2,17,24,25)
• InChI Key: RLGCRZVPRNWXNZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C16H18N4O6S2
• Molecular Weight: 426.5 g/mol
• CAS No.: 1164566-21-5

Description

This compound features a benzo[d]thiazole core fused with a hydrazone moiety, substituted with a 2-methoxyethyl group at position 3 and a sulfamoyl group at position 4. The 2,5-dioxopyrrolidin-1-yl (succinimide) group attached via an acetamide linker enhances its electrophilic reactivity, making it a candidate for covalent binding to biological targets. This structural complexity suggests applications in medicinal chemistry, particularly in enzyme inhibition or targeted therapies.

Biological Activity

The compound (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a complex organic molecule that belongs to the class of amides, featuring a unique combination of a pyrrolidine ring and a benzo[d]thiazole moiety. This structural complexity suggests potential biological activity, particularly in medicinal chemistry.

• Molecular Formula : C18H20N4O5S
• Molecular Weight : 404.44 g/mol
• CAS Number : 905660-62-0

Pharmacological Studies

Recent studies have explored the biological activity of related compounds, providing insights that may apply to (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide:

• Anticonvulsant Activity : A related compound, N-benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide (AS-1), demonstrated broad-spectrum anticonvulsant properties across various animal models. It showed significant protection in tests for acute seizures and potential efficacy against drug-resistant epilepsy .
• ADME-Tox Properties : The ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of AS-1 indicated good permeability and metabolic stability, suggesting a favorable safety margin for therapeutic applications .

Case Studies

Several studies have highlighted the biological activities of related pyrrolidine derivatives:

Compound Name	Biological Activity	Model Used	Key Findings
AS-1	Anticonvulsant	Mouse models (MES, PTZ tests)	Potent protection against seizures; synergistic effects with valproic acid
6-(2,5-Dioxopyrrolidin-1-yl)hexanoic acid	Anti-inflammatory	In vitro assays	Exhibited significant anti-inflammatory effects

Potential Applications

The unique structure of (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide suggests several potential applications:

• Pharmaceutical Development : Its structural features indicate potential use in developing drugs targeting neurological disorders.
• Antimicrobial Agents : The presence of the sulfonamide group may enhance its effectiveness against bacterial infections.
• Anti-inflammatory Treatments : Given the activity of similar compounds in reducing inflammation, this compound may also possess such properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

a. Thiazolo-Pyrimidine Derivatives ()

• Examples: (2Z)-2-(2,4,6-Trimethylbenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile (11a) (2Z)-2-(4-Cyanobenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile (11b)
• Key Differences: Core Structure: Thiazolo-pyrimidine vs. benzo[d]thiazole in the target compound. Substituents: Arylidene (trimethylbenzylidene/cyanobenzylidene) groups vs. sulfamoyl and 2-methoxyethyl groups. Functional Groups: Cyano (-CN) vs. sulfamoyl (-SO2NH2).
• Synthesis : Condensation of thiouracil derivatives with aromatic aldehydes in acetic anhydride .

b. Triazole-Linked Acetamide Derivatives ()

• Examples :
  • 2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide (6a)
  • Nitro-substituted analogs (6b, 6c).
• Key Differences :
  • Linker : 1,2,3-triazole vs. hydrazone.
  • Substituents : Naphthalene and nitro groups vs. sulfamoyl and methoxyethyl.
• Synthesis : Cu-catalyzed azide-alkyne cycloaddition (click chemistry) .

c. Propyl-Substituted Benzo[d]thiazole Analog ()

• Example : 2-(2,5-Dioxopyrrolidin-1-yl)-N-(3-propylbenzo[d]thiazol-2(3H)-ylidene)acetamide.
• Key Differences :
  • Substituent : 3-propyl vs. 3-(2-methoxyethyl).
  • Functional Group : Lacks sulfamoyl (-SO2NH2).
• Safety Profile : Requires handling precautions (e.g., P210: avoid ignition sources) .

Physicochemical Properties

Property	Target Compound	Thiazolo-Pyrimidine (11a)	Triazole Acetamide (6a)	Propyl Analog
Molecular Formula	C18H19N5O5S2	C20H10N4O3S	C21H18N5O4	C17H19N3O3S
Molecular Weight	473.5 g/mol	386.4 g/mol	404.4 g/mol	345.4 g/mol
Melting Point	Not reported	243–246°C	Not reported	Not reported
Key Functional Groups	Sulfamoyl, 2-methoxyethyl	Cyano, furan, dioxopyrimidine	Triazole, naphthalene	Dioxopyrrolidinyl, propyl
Synthetic Yield	Not reported	68%	Not reported	Not reported

Spectroscopic Comparisons

• IR Spectroscopy: Target Compound: Expected peaks for sulfonamide (1330–1370 cm⁻¹ S=O stretch) and amide (1650–1700 cm⁻¹ C=O stretch). Thiazolo-Pyrimidines: Strong cyano absorption (~2220 cm⁻¹) and carbonyl stretches (1719 cm⁻¹) . Triazole Acetamides: Triazole C=N (1599 cm⁻¹) and acetamide C=O (1671 cm⁻¹) .

• NMR Spectroscopy :

  • Target Compound : Benzo[d]thiazole protons (δ 6.5–8.0 ppm), methoxyethyl (δ 3.3–3.7 ppm), and sulfamoyl NH2 (δ 5.5–6.0 ppm).
  • Thiazolo-Pyrimidines : Aromatic protons (δ 7.2–7.9 ppm) and methyl groups (δ 2.2–2.4 ppm) .
  • Triazole Acetamides : Naphthalene protons (δ 7.2–8.6 ppm) and triazole CH (δ 8.3–8.4 ppm) .

Q & A

Q. How can researchers address solubility challenges in aqueous assay buffers?

• Co-solvents : Use ≤1% DMSO or cyclodextrin inclusion complexes to maintain solubility without cytotoxicity .
• pH adjustment : Prepare stock solutions in PBS (pH 7.4) or acetate buffer (pH 5.0) based on the compound’s pKa .
• Dynamic light scattering (DLS) : Confirm nanoparticle-free solutions to avoid false activity readings .